N-[(1,3-diphenyl-1H-pyrazol-4-yl)methyl]-2-oxo-2H-chromene-3-carboxamide

• Molecular Formula: C26H19N3O3
• Molecular Weight: 421.4 g/mol
• IUPAC Name: N-[(1,3-diphenylpyrazol-4-yl)methyl]-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C26H19N3O3/c30-25(22-15-19-11-7-8-14-23(19)32-26(22)31)27-16-20-17-29(21-12-5-2-6-13-21)28-24(20)18-9-3-1-4-10-18/h1-15,17H,16H2,(H,27,30)
• InChI Key: LBKFCRJOYRACCO-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=NN(C=C2CNC(=O)C3=CC4=CC=CC=C4OC3=O)C5=CC=CC=C5

Description

N-[(1,3-diphenyl-1H-pyrazol-4-yl)methyl]-2-oxo-2H-chromene-3-carboxamide, also known as DPPMOC, is a synthetic compound that belongs to the class of pyrazole derivatives. It has been extensively studied for its potential as a therapeutic agent due to its unique chemical structure and biological properties.

Mechanism of Action

The mechanism of action of N-[(1,3-diphenyl-1H-pyrazol-4-yl)methyl]-2-oxo-2H-chromene-3-carboxamide involves the inhibition of various signaling pathways such as PI3K/Akt, NF-kB, and MAPKs. It also induces apoptosis by activating caspase-3 and caspase-9 and downregulating anti-apoptotic proteins such as Bcl-2. N-[(1,3-diphenyl-1H-pyrazol-4-yl)methyl]-2-oxo-2H-chromene-3-carboxamide has also been shown to inhibit the activity of COX-2 and iNOS, which are key enzymes involved in inflammation.
Biochemical and Physiological Effects:
N-[(1,3-diphenyl-1H-pyrazol-4-yl)methyl]-2-oxo-2H-chromene-3-carboxamide has been shown to exhibit various biochemical and physiological effects such as inhibition of cell proliferation, induction of apoptosis, and reduction of inflammation. It also exhibits antioxidant activity by reducing the levels of reactive oxygen species and lipid peroxidation. N-[(1,3-diphenyl-1H-pyrazol-4-yl)methyl]-2-oxo-2H-chromene-3-carboxamide has been shown to cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using N-[(1,3-diphenyl-1H-pyrazol-4-yl)methyl]-2-oxo-2H-chromene-3-carboxamide in lab experiments include its potent anti-cancer, anti-inflammatory, and neuroprotective properties. It also exhibits good solubility in various organic solvents and aqueous media. However, the limitations of using N-[(1,3-diphenyl-1H-pyrazol-4-yl)methyl]-2-oxo-2H-chromene-3-carboxamide in lab experiments include its high cost of synthesis and limited availability. It also exhibits low aqueous solubility, which may limit its use in certain experiments.

Future Directions

The future directions for N-[(1,3-diphenyl-1H-pyrazol-4-yl)methyl]-2-oxo-2H-chromene-3-carboxamide research include the development of more efficient and cost-effective synthesis methods. The optimization of its pharmacokinetic and pharmacodynamic properties is also an area of future research. The identification of its molecular targets and elucidation of its mechanism of action is also an area of future research. The development of N-[(1,3-diphenyl-1H-pyrazol-4-yl)methyl]-2-oxo-2H-chromene-3-carboxamide derivatives with improved potency and selectivity is also an area of future research. Finally, the evaluation of its efficacy and safety in preclinical and clinical studies is also an area of future research.
Conclusion:
In conclusion, N-[(1,3-diphenyl-1H-pyrazol-4-yl)methyl]-2-oxo-2H-chromene-3-carboxamide is a synthetic compound that exhibits potent anti-cancer, anti-inflammatory, and neuroprotective properties. Its mechanism of action involves the inhibition of various signaling pathways and induction of apoptosis. N-[(1,3-diphenyl-1H-pyrazol-4-yl)methyl]-2-oxo-2H-chromene-3-carboxamide has been extensively studied for its potential as a therapeutic agent in various diseases. The future directions for N-[(1,3-diphenyl-1H-pyrazol-4-yl)methyl]-2-oxo-2H-chromene-3-carboxamide research include the development of more efficient synthesis methods, optimization of its pharmacokinetic and pharmacodynamic properties, and evaluation of its efficacy and safety in preclinical and clinical studies.

Synthesis Methods

The synthesis of N-[(1,3-diphenyl-1H-pyrazol-4-yl)methyl]-2-oxo-2H-chromene-3-carboxamide involves the reaction of 1,3-diphenyl-1H-pyrazole-4-carbaldehyde with 2-oxo-2H-chromene-3-carboxylic acid in the presence of a suitable catalyst. The resulting product is then purified using various techniques such as column chromatography, crystallization, and recrystallization. The purity and yield of the final product are determined using analytical techniques such as NMR spectroscopy, mass spectrometry, and elemental analysis.

Scientific Research Applications

N-[(1,3-diphenyl-1H-pyrazol-4-yl)methyl]-2-oxo-2H-chromene-3-carboxamide has been extensively studied for its potential as a therapeutic agent in various diseases such as cancer, inflammation, and neurodegenerative disorders. It has been shown to exhibit potent anti-cancer activity by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. N-[(1,3-diphenyl-1H-pyrazol-4-yl)methyl]-2-oxo-2H-chromene-3-carboxamide has also been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and chemokines. In addition, N-[(1,3-diphenyl-1H-pyrazol-4-yl)methyl]-2-oxo-2H-chromene-3-carboxamide has been shown to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain.